Cas no 464221-85-0 (2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile)

• Product Name: 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile
• CAS No: 464221-85-0
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 6016212
• PubChem ID: 2435962
• Update Time: 2025-05-20

2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7516661
• (Z)-2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile
• 464221-85-0
• Z2865975541
• 2-(4-acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile
• 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile

• Inchi： 1S/C16H17N3O2/c1-13(20)18-7-9-19(10-8-18)16(21)15(12-17)11-14-5-3-2-4-6-14/h2-6,11H,7-10H2,1H3/b15-11-
• InChI Key： IFYHLMBZRWZEOH-PTNGSMBKSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC=CC=1)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 283.132076794g/mol
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile

Comprehensive Overview of 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile (CAS No. 464221-85-0)

2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile (CAS No. 464221-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of functional groups, including an acetylpiperazine moiety and a phenylprop-2-enenitrile structure, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and its role in synthesizing bioactive molecules.

The chemical structure of 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile includes a piperazine ring, which is a common motif in many pharmaceuticals. The presence of the acetyl group enhances its reactivity, while the phenylprop-2-enenitrile segment contributes to its versatility in organic synthesis. This compound is often explored for its potential as a kinase inhibitor or as a building block for more complex molecules. Its CAS number, 464221-85-0, is a critical identifier for researchers looking to source or study this compound.

In recent years, the demand for 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile has increased due to its relevance in drug discovery and medicinal chemistry. The compound's ability to act as a pharmacophore has made it a subject of interest in the development of new therapeutic agents. Researchers often inquire about its synthetic routes, physicochemical properties, and biological activity, highlighting its importance in modern chemistry.

One of the key applications of 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile is in the synthesis of small molecule inhibitors. These inhibitors are crucial in targeting specific enzymes or proteins involved in disease pathways. For example, the compound's nitrile group can participate in various chemical reactions, enabling the creation of derivatives with enhanced bioactivity. This versatility makes it a popular choice for high-throughput screening and lead optimization in drug development.

The acetylpiperazine component of this compound is particularly noteworthy. Piperazine derivatives are widely used in pharmaceuticals due to their ability to improve solubility and bioavailability. The acetyl modification further enhances these properties, making 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile a valuable scaffold for designing new drugs. Researchers often search for piperazine-based compounds to explore their potential in treating various conditions, including neurological disorders and infectious diseases.

From a synthetic chemistry perspective, 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile offers several advantages. Its nitrile group can be easily transformed into other functional groups, such as carboxylic acids or amides, through simple chemical reactions. This flexibility allows chemists to tailor the compound's properties for specific applications. Additionally, the phenyl ring provides a stable aromatic core that can be further modified to enhance binding affinity or selectivity.

The growing interest in personalized medicine and targeted therapies has further elevated the importance of compounds like 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile. As researchers seek to develop more effective and safer drugs, the need for versatile intermediates continues to rise. This compound's unique structure and reactivity make it a promising candidate for future innovations in pharmaceutical research and biotechnology.

In conclusion, 2-(4-Acetylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile (CAS No. 464221-85-0) is a multifaceted compound with significant potential in drug discovery and organic synthesis. Its combination of acetylpiperazine and phenylprop-2-enenitrile functionalities offers a wide range of applications, from kinase inhibition to lead compound development. As the field of medicinal chemistry advances, this compound is likely to remain a key player in the quest for new and improved therapeutics.